N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2-nitrobenzamide
• InChI: InChI=1S/C27H31N5O3/c1-29(2)22-14-12-21(13-15-22)26(20-28-27(33)24-10-6-7-11-25(24)32(34)35)31-18-16-30(17-19-31)23-8-4-3-5-9-23/h3-15,26H,16-20H2,1-2H3,(H,28,33)
• InChI Key: SYYRKMQILGSYIK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=CC=C2[N+](=O)[O-])N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C27H31N5O3
• Molecular Weight: 473.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide, also known as DPPE-NB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DPPE-NB belongs to the class of benzamide derivatives and has been found to exhibit promising results in scientific research studies.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of derivatives related to this compound have been extensively studied. For instance, Sa̧czewski et al. (2006) synthesized a series of 2,4-diamino-1,3,5-triazine derivatives, including compounds with structural similarities to the given compound, and evaluated their in vitro antitumor activity. One of the derivatives demonstrated remarkable activity against the melanoma MALME-3 M cell line, highlighting the potential for further development as anticancer agents (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).

Anticancer Activity

The exploration of novel derivatives for anticancer evaluation has been a significant area of interest. Racané et al. (2006) prepared novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents, including amino and dimethylamino groups, on the phenyl ring. These compounds were found to exert cytostatic activities against various malignant human cell lines, underscoring the potential utility of structurally related compounds in cancer therapy (Racané, Stojković, Tralić-Kulenović, & Karminski-Zamola, 2006).

Reductive Chemistry and Cytotoxicity

Palmer et al. (1995) studied the reductive chemistry of a novel hypoxia-selective cytotoxin with a structural motif related to the queried compound, revealing insights into its selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction. This research provides a foundational understanding of the reduction chemistry and cytotoxicity of nitro-containing benzamides, which is relevant for the development of hypoxia-targeted therapies (Palmer, van Zijl, Denny, & Wilson, 1995).

Chemical Reactivity and Utility

The chemical reactivity and utility of compounds structurally related to the query have been explored in various contexts. Mukaiyama and Yamaguchi (1966) investigated the reactions of N,N-dimethylbenzamide diethylmercaptole with active methylene compounds, amines, and hydrazines, showcasing the versatility of benzamide derivatives in synthetic chemistry (Mukaiyama & Yamaguchi, 1966).